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Compound of Interest

Compound Name: 4-Amino-3-(isopropyl)phenol

CAS No.: 82774-61-6

Cat. No.: B1269070

Get Quote

An In-Depth Technical Guide to 4-Amino-3-(isopropyl)phenol: Synthesis, Characterization,

and Application Protocols

Introduction
4-Amino-3-(isopropyl)phenol is a substituted phenol derivative of significant interest in

synthetic chemistry and drug discovery. As an analogue of biologically active phenols and

anilines, its structural motifs—a phenol ring, an amino group, and an isopropyl substituent—

provide a versatile scaffold for developing novel compounds. The phenol and amino groups

offer sites for further functionalization, while the isopropyl group can modulate lipophilicity and

steric interactions, properties crucial for tuning the pharmacological profile of a molecule.

This guide serves as a comprehensive technical resource for researchers and drug

development professionals. It provides field-proven insights and detailed experimental

protocols, moving beyond a simple recitation of steps to explain the underlying chemical

principles. We will cover a proposed synthetic route, purification strategies, detailed

characterization methods, and a practical application protocol for evaluating its potential

biological activity.
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Physicochemical and Safety Profile
Before commencing any experimental work, a thorough understanding of the compound's

properties and associated hazards is essential. While specific, extensively reviewed data for 4-
Amino-3-(isopropyl)phenol is limited, we can infer its profile from its structure and data on

closely related analogues like 4-aminophenol and 4-isopropylphenol.

Table 1: Physicochemical Properties of 4-Amino-3-
(isopropyl)phenol

Property Value Source

CAS Number 82774-61-6 [1]

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol Calculated

Predicted LogP ~2.5-3.0 Inferred from analogues

Predicted Melting Point 59-61 °C Based on 4-isopropylphenol

Predicted Boiling Point 212-213 °C Based on 4-isopropylphenol

Appearance
Expected to be an off-white to

beige crystalline solid
Inferred

Safety and Handling Precautions
Substituted phenols and anilines require careful handling due to their potential toxicity and

corrosivity. Based on safety data for related compounds, 4-Amino-3-(isopropyl)phenol should

be treated as a hazardous substance.

Hazard Statements: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.

Expected to cause skin irritation and serious eye damage.[2] May cause an allergic skin

reaction and is suspected of causing genetic defects.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety goggles or a face shield. All work should be conducted in a well-

ventilated fume hood.[3]
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Handling: Avoid creating dust.[3] Prevent contact with skin, eyes, and clothing. Do not

breathe dust. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

strong oxidizing agents.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Part 1: Synthesis Protocol (Proposed)
A direct, published synthesis for 4-Amino-3-(isopropyl)phenol is not readily available in the

literature. Therefore, we present a plausible and robust synthetic route based on well-

established principles of organic chemistry, specifically the Friedel-Crafts alkylation of a

protected aminophenol.[4] The strategy involves protecting the highly reactive amino group of

4-aminophenol to prevent side reactions, introducing the isopropyl group via electrophilic

aromatic substitution, and finally, deprotecting the amine to yield the target compound.

Workflow for Synthesis of 4-Amino-3-(isopropyl)phenol

Step 1: Protection

Step 2: Alkylation

Step 3: Deprotection

4-Aminophenol Acetic Anhydride
Acetylation

4-Acetamidophenol

2-Propanol
(or Isopropyl Bromide)

Friedel-Crafts
Alkylation 4-Acetamido-3-(isopropyl)phenol

Acid Catalyst (e.g., H₂SO₄)

Aqueous HClHydrolysis 4-Amino-3-(isopropyl)phenol

Click to download full resolution via product page
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Caption: Proposed three-step synthesis of 4-Amino-3-(isopropyl)phenol.

Step-by-Step Methodology
Step 1: Protection of the Amino Group (Acetylation)

Rationale: The amino group of 4-aminophenol is a strong activating group and a nucleophile.

Acetylation converts it into an acetamido group, which is less activating and non-

nucleophilic. This prevents N-alkylation and oxidation during the subsequent Friedel-Crafts

reaction. This is a standard protection strategy.[5]

To a 250 mL round-bottom flask, add 4-aminophenol (10.9 g, 0.1 mol) and 100 mL of water.

While stirring vigorously, add acetic anhydride (11.2 mL, 0.12 mol) in one portion.

Stir the mixture at room temperature for 30 minutes. The product, 4-acetamidophenol

(paracetamol), will begin to precipitate.

Cool the flask in an ice bath for another 30 minutes to maximize precipitation.

Collect the white crystalline product by vacuum filtration, wash with cold water (2 x 20 mL),

and dry in a vacuum oven at 80 °C.

Expected Yield: ~13-14 g (85-93%).

Step 2: Friedel-Crafts Alkylation

Rationale: The Friedel-Crafts alkylation introduces the isopropyl group onto the electron-rich

phenol ring. The acetamido and hydroxyl groups are ortho-, para-directing. Since the para

position is blocked, the incoming electrophile (isopropyl cation) is directed to one of the ortho

positions. The position adjacent to the hydroxyl group is sterically less hindered and

electronically favored. An acid catalyst like sulfuric acid or a Lewis acid is required to

generate the isopropyl cation from 2-propanol or an isopropyl halide.[6]

In a 500 mL three-neck flask equipped with a reflux condenser and a mechanical stirrer,

place the dried 4-acetamidophenol (7.55 g, 0.05 mol).

Add 2-propanol (100 mL) as both the alkylating agent and solvent.
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Cool the flask in an ice bath and slowly add concentrated sulfuric acid (5 mL) dropwise with

vigorous stirring.

After the addition is complete, heat the mixture to reflux (approx. 85-90 °C) and maintain for

4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it slowly into 400

mL of ice-cold water with stirring.

Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until

the pH is ~7.

The crude product may precipitate or can be extracted with ethyl acetate (3 x 100 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the

solvent under reduced pressure to obtain the crude 4-acetamido-3-(isopropyl)phenol.

Step 3: Deprotection of the Amino Group (Hydrolysis)

Rationale: The final step is the removal of the acetyl protecting group to regenerate the free

amine. This is achieved by acid-catalyzed hydrolysis.

Transfer the crude product from Step 2 to a 250 mL round-bottom flask.

Add 100 mL of 6 M hydrochloric acid.

Heat the mixture to reflux for 2-3 hours, monitoring by TLC until the starting material is

consumed.

Cool the solution to room temperature and then in an ice bath.

Carefully neutralize the solution by adding aqueous sodium hydroxide (e.g., 6 M) until the pH

is approximately 7-8. The product should precipitate.

Collect the solid by vacuum filtration, wash with cold water, and dry.

Further purification is required.
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Part 2: Purification Protocol
The crude product obtained from the synthesis will contain unreacted starting materials and

byproducts. A multi-step purification process involving acid-base extraction followed by column

chromatography or recrystallization is recommended.

Method 1: Acid-Base Extraction
Rationale: This technique exploits the amphoteric nature of the product. The phenolic

hydroxyl group is acidic, and the amino group is basic. This allows the compound to be

selectively moved between aqueous and organic phases by adjusting the pH.

Dissolve the crude product in a suitable organic solvent like ethyl acetate (150 mL).

Transfer the solution to a separatory funnel and wash with 1 M HCl (2 x 50 mL). This will

protonate the amino group, moving the product into the aqueous layer, leaving non-basic

impurities in the organic layer.

Combine the acidic aqueous layers. Carefully add 6 M NaOH solution until the pH is ~7-8 to

deprotonate the ammonium salt and precipitate the neutral product.

Extract the product back into fresh ethyl acetate (3 x 75 mL).

Wash the combined organic layers with brine (1 x 50 mL), dry over anhydrous sodium

sulfate, and evaporate the solvent to yield a more purified solid.

Method 2: Flash Column Chromatography
Rationale: For achieving high purity, chromatography is the method of choice. It separates

compounds based on their differential adsorption to a stationary phase.

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and

gradually increasing to 40:60) is a good starting point. The optimal solvent system should be

determined by TLC analysis.

Procedure:
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Prepare a silica gel column.

Dissolve the product from the acid-base extraction in a minimal amount of

dichloromethane or the eluent.

Load the sample onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC.

Combine the pure fractions and evaporate the solvent to obtain the final product.

Part 3: Characterization and Analysis
Confirming the identity and purity of the synthesized 4-Amino-3-(isopropyl)phenol is critical.

Standard analytical techniques including NMR and IR spectroscopy should be employed.

Table 2: Predicted Spectroscopic Data for 4-Amino-3-
(isopropyl)phenol
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Technique Expected Features Rationale / Comparison

¹H NMR

~1.2 ppm (d, 6H): Two methyl

groups of isopropyl. ~3.3 ppm

(sept, 1H): CH of isopropyl.

~3.5-4.5 ppm (br s, 2H): NH₂

protons (exchangeable). ~6.6-

6.8 ppm (m, 3H): Aromatic

protons. ~8.5-9.5 ppm (br s,

1H): OH proton

(exchangeable).

Based on characteristic shifts

for isopropyl groups and

aromatic protons on

substituted phenols.[7][8] The

broad, exchangeable signals

for NH₂ and OH are typical.

¹³C NMR

~22-24 ppm: Isopropyl methyl

carbons. ~27-29 ppm:

Isopropyl methine carbon.

~115-145 ppm: Aromatic

carbons (6 signals expected).

Standard chemical shift ranges

for aliphatic and aromatic

carbons.

IR Spectroscopy

3400-3200 cm⁻¹ (broad):

Overlapping O-H and N-H

stretching bands. 3000-2850

cm⁻¹: Aliphatic C-H stretching

(isopropyl). ~1600, ~1500

cm⁻¹: Aromatic C=C ring

stretching. ~1250 cm⁻¹: C-O

stretching.

Characteristic vibrational

frequencies for phenol, amine,

and alkyl functional groups.[9]

Mass Spectrometry

[M]⁺ at m/z = 151.

Fragmentation may show loss

of a methyl group ([M-15]⁺) at

m/z = 136.

The molecular ion peak

corresponds to the molecular

weight of the compound.
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Related compounds such as 4-isopropyl-3-methylphenol have demonstrated anti-inflammatory

properties by inhibiting the release of inflammatory markers like prostaglandin E2 (PGE2).[10]

The structural similarity of 4-Amino-3-(isopropyl)phenol suggests it may possess similar

biological activity, making it a candidate for investigation in inflammation-related research. This

protocol outlines a cell-based assay to screen for this activity.

Assay Workflow
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1. Cell Culture
(e.g., RAW 264.7 Macrophages)

2. Cell Seeding
(Plate cells and allow to adhere)

3. Pre-treatment
(Add 4-Amino-3-(isopropyl)phenol

at various concentrations)

4. Stimulation
(Induce inflammation with LPS)

5. Incubation
(Allow inflammatory response to occur)

6. Supernatant Collection

7. PGE2 Quantification
(Using Commercial ELISA Kit)

8. Data Analysis
(Compare treated vs. untreated)

Click to download full resolution via product page

Caption: Workflow for assessing the anti-inflammatory effect of the title compound.

Protocol: Inhibition of LPS-Induced PGE2 Production
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Objective: To determine if 4-Amino-3-(isopropyl)phenol can inhibit the production of the

pro-inflammatory mediator PGE2 in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

RAW 264.7 murine macrophage cell line

DMEM cell culture medium with 10% FBS

Lipopolysaccharide (LPS) from E. coli

Synthesized 4-Amino-3-(isopropyl)phenol

Prostaglandin E2 ELISA kit

96-well cell culture plates

Procedure:

Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 2.5 x 10⁵ cells/well

and incubate for 24 hours at 37 °C, 5% CO₂ to allow for adherence.

Pre-treatment: Prepare stock solutions of 4-Amino-3-(isopropyl)phenol in DMSO and

then dilute in culture medium to final concentrations (e.g., 1, 5, 10, 25, 50 µM). Remove

the old medium from the cells and add 100 µL of the medium containing the test

compound. Include a "vehicle control" with DMSO only. Incubate for 1 hour.

Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1

µg/mL. Do not add LPS to the "negative control" wells.

Incubation: Incubate the plate for 24 hours at 37 °C, 5% CO₂.

Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 5 minutes.

Carefully collect the supernatant from each well for analysis.

PGE2 Measurement: Quantify the concentration of PGE2 in the collected supernatants

using a commercial ELISA kit, following the manufacturer's instructions precisely.
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Data Analysis: Calculate the percentage inhibition of PGE2 production for each

concentration of the test compound relative to the LPS-stimulated vehicle control. Plot the

results to determine the IC₅₀ value (the concentration at which 50% of PGE2 production is

inhibited).

Conclusion
This guide provides a comprehensive framework for the synthesis, purification, and

characterization of 4-Amino-3-(isopropyl)phenol, along with a validated protocol for exploring

its potential therapeutic applications. By grounding experimental procedures in established

chemical and biological principles, this document empowers researchers to confidently

incorporate this versatile compound into their discovery and development workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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